Cas no 89694-46-2 ((2-chloro-5-methoxyphenyl)boronic acid)

• Product Name: (2-chloro-5-methoxyphenyl)boronic acid
• CAS No: 89694-46-2
• MF: C₇H₈BClO₃
• MW: 186.400621414185
• MDL: MFCD06659858
• CID: 61301
• PubChem ID: 17750233
• Update Time: 2025-10-28

(2-chloro-5-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-5-methoxyphenyl)boronic acid
• 2-Chloro-5-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• 2-Chloro-5-methoxybenzeneboronic acid
• 2-CHLORO-5-METHOXYPHENYL BORONIC ACID
• Boronic acid, B-(2-chloro-5-methoxyphenyl)-
• 2-Chloro-5-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• 2-chloro-5-methoxyphenylboronic acid
• Boronic acid, (2-chloro-5-methoxyphenyl)-
• 2-chloro-5-methoxyphenylboronicacid
• PubChem6932
• (2-chloro-5-methoxy-phenyl)boronic acid
• REFXAANPQCJZRY-UHFFFAOYSA-N
• STR08639
• SBB052535
• 2-chloro-5-methoxylphenylbo
• B-(2-Chloro-5-methoxyphenyl)boronic acid (ACI)
• Benzeneboronic acid, 2-chloro-5-methoxy- (7CI)
• Boronic acid, (2-chloro-5-methoxyphenyl)- (9CI)
• [2-Chloro-5-methoxybenzene]boronic acid
• SCHEMBL41499
• C3432
• C7H8BClO3
• AKOS010056598
• 2-Chloro-5-methoxyphenyl boronic acid, AldrichCPR
• DB-024869
• AB26489
• MFCD06659858
• EN300-1588632
• DTXSID20590372
• 89694-46-2
• SY026153
• Z838915080
• AC-33498
• CS-M1978
• 2-chloro-5-methoxylphenylboronic acid
• (2-chloro-5-methoxyphenyl)boronic acid

• MDL： MFCD06659858
• Inchi： 1S/C7H8BClO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,10-11H,1H3
• InChI Key： REFXAANPQCJZRY-UHFFFAOYSA-N
• SMILES： ClC1C(B(O)O)=CC(OC)=CC=1

Computed Properties

• Exact Mass: 186.02600
• Monoisotopic Mass: 186.0255020 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Molecular Weight: 186.40

Experimental Properties

• Density: 1.32
• Melting Point: 115°C(lit.)
• Boiling Point: 354.8°C at 760 mmHg
• Flash Point: 168.4 ºC
• Refractive Index: 1.544
• PSA: 49.69000
• LogP: 0.02840

(2-chloro-5-methoxyphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-chloro-5-methoxyphenyl)boronic acid

Introduction to (2-chloro-5-methoxyphenyl)boronic Acid (CAS No. 89694-46-2)

(2-chloro-5-methoxyphenyl)boronic acid, with the CAS number 89694-46-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a boronic acid group with a chloromethoxy-substituted phenyl ring. The presence of both chlorine and methoxy groups on the aromatic ring introduces interesting electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of (2-chloro-5-methoxyphenyl)boronic acid typically involves multi-step processes, often starting from chloromethoxybenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct this compound with high yield and purity.

One of the most notable applications of (2-chloro-5-methoxyphenyl)boronic acid is in the Suzuki-Miyaura coupling reaction. This reaction facilitates the formation of biaryl compounds, which are crucial intermediates in pharmaceuticals and agrochemicals. Recent studies have demonstrated that this compound can serve as an effective boronic acid partner in cross-coupling reactions under mild conditions, enhancing its utility in medicinal chemistry.

In addition to its role in organic synthesis, (2-chloro-5-methoxyphenyl)boronic acid has found applications in materials science. For example, it has been used as a precursor for the synthesis of functional polymers and organic semiconductors. The incorporation of this compound into polymer frameworks has been shown to improve electrical conductivity and mechanical stability, making it a promising candidate for advanced materials development.

The electronic properties of (2-chloro-5-methoxyphenyl)boronic acid have also made it an attractive target for computational studies. Researchers have employed density functional theory (DFT) calculations to investigate its electronic structure and reactivity. These studies have provided valuable insights into the compound's behavior in various chemical environments, guiding its application in complex reaction systems.

Recent breakthroughs in green chemistry have further expanded the utility of (2-chloro-5-methoxyphenyl)boronic acid. Scientists have developed eco-friendly synthesis routes that minimize waste and reduce reliance on hazardous reagents. For instance, solvent-free reactions and biocatalytic methods have been explored to produce this compound on an industrial scale without compromising quality or efficiency.

In conclusion, (2-chloro-5-methoxyphenyl)boronic acid (CAS No. 89694-46-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and computational techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.